3-[2-(3-isopropylphenoxy)ethyl]-4(3H)-quinazolinone

• IUPAC Name: 3-[2-(3-propan-2-ylphenoxy)ethyl]quinazolin-4-one
• InChI: InChI=1S/C19H20N2O2/c1-14(2)15-6-5-7-16(12-15)23-11-10-21-13-20-18-9-4-3-8-17(18)19(21)22/h3-9,12-14H,10-11H2,1-2H3
• InChI Key: MSGPBKDOAFAYML-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC=C1)OCCN2C=NC3=CC=CC=C3C2=O
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

3-[2-(3-isopropylphenoxy)ethyl]-4(3H)-quinazolinone is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in many different fields.

Mechanism of Action

The mechanism of action of 3-[2-(3-isopropylphenoxy)ethyl]-4(3H)-quinazolinone involves the inhibition of specific kinases, which are enzymes that play a key role in many cellular signaling pathways. This compound binds to the ATP-binding site of these kinases, preventing them from carrying out their normal functions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[2-(3-isopropylphenoxy)ethyl]-4(3H)-quinazolinone are diverse and depend on the specific kinase that is being targeted. Some of the effects that have been observed include the inhibition of cell proliferation, the induction of apoptosis, and the modulation of immune responses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[2-(3-isopropylphenoxy)ethyl]-4(3H)-quinazolinone in lab experiments is its selectivity for certain kinases. This allows researchers to study specific signaling pathways without affecting others. However, one limitation of this compound is that it may not be effective against all kinases, which can limit its usefulness in certain experiments.

Future Directions

There are many potential future directions for research involving 3-[2-(3-isopropylphenoxy)ethyl]-4(3H)-quinazolinone. One area of interest is the development of new derivatives that can target different kinases or have improved selectivity. Another potential direction is the use of this compound in combination with other drugs or therapies, to enhance their effectiveness. Additionally, further studies are needed to better understand the biochemical and physiological effects of this compound, and how it may be used in the treatment of various diseases.

Synthesis Methods

The synthesis of 3-[2-(3-isopropylphenoxy)ethyl]-4(3H)-quinazolinone can be achieved through a multi-step process involving the reaction of various chemical reagents. One common method involves the reaction of 2-(3-isopropylphenoxy)ethylamine with 2-chloro-4,5-dimethoxybenzoic acid, followed by the addition of sodium hydroxide and acetic anhydride. This results in the formation of the final product, 3-[2-(3-isopropylphenoxy)ethyl]-4(3H)-quinazolinone.

Scientific Research Applications

3-[2-(3-isopropylphenoxy)ethyl]-4(3H)-quinazolinone has been used in a variety of scientific research applications, including studies of cellular signaling pathways, protein-protein interactions, and enzyme activity. This compound has been found to be particularly useful in studies of kinase activity, as it can selectively inhibit certain kinases without affecting others.